2-[(4-methylbenzyl)amino]-6-phenyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[(4-methylphenyl)methylamino]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H17N3O/c1-13-7-9-14(10-8-13)12-19-18-20-16(11-17(22)21-18)15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H2,19,20,21,22)
• InChI Key: YZPXCWAAHPIBJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC(=CC(=O)N2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

2-[(4-methylbenzyl)amino]-6-phenyl-4(3H)-pyrimidinone, also known as PD98059, is a selective inhibitor of the mitogen-activated protein kinase (MAPK) pathway. It is widely used in scientific research to study the role of MAPK in various cellular processes.

Mechanism of Action

2-[(4-methylbenzyl)amino]-6-phenyl-4(3H)-pyrimidinone inhibits the activation of MAPK by binding to the ATP-binding site of the MAPK kinase (MEK) enzyme. This prevents the phosphorylation and activation of MAPK, which is required for downstream signaling.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various cell types. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, and to promote differentiation in stem cells. It has also been shown to have anti-inflammatory effects, and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-methylbenzyl)amino]-6-phenyl-4(3H)-pyrimidinone is its selectivity for the MAPK pathway, which allows for the specific study of this pathway in isolation. However, its effectiveness can be limited by the presence of other signaling pathways that can compensate for the inhibition of MAPK. Additionally, its use can be limited by its relatively short half-life and the need for high concentrations to achieve effective inhibition.

Future Directions

There are a number of potential future directions for research involving 2-[(4-methylbenzyl)amino]-6-phenyl-4(3H)-pyrimidinone. One area of interest is the role of MAPK signaling in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the potential therapeutic applications of this compound in cancer treatment, either alone or in combination with other drugs. Finally, there is potential for the development of more selective and potent inhibitors of the MAPK pathway based on the structure of this compound.

Scientific Research Applications

2-[(4-methylbenzyl)amino]-6-phenyl-4(3H)-pyrimidinone is commonly used in scientific research to study the role of MAPK in various cellular processes, including cell proliferation, differentiation, and apoptosis. It has been shown to inhibit the activation of MAPK in a dose-dependent manner, making it a useful tool for studying the downstream effects of MAPK signaling.